N-(2,5-difluorophenyl)-2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetamide
• InChI: InChI=1S/C18H17F2NO3/c1-18(2)9-11-4-3-5-15(17(11)24-18)23-10-16(22)21-14-8-12(19)6-7-13(14)20/h3-8H,9-10H2,1-2H3,(H,21,22)
• InChI Key: MECWETYFSVOQOI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NC3=C(C=CC(=C3)F)F)C
• Molecular Formula: C18H17F2NO3
• Molecular Weight: 333.3 g/mol

Description

N-(2,5-difluorophenyl)-2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]acetamide is a useful research compound. Its molecular formula is C18H17F2NO3 and its molecular weight is 333.335. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-difluorophenyl)-2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-difluorophenyl)-2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Development for PET Imaging

A study focused on the synthesis and biodistribution of [11C]R116301, a compound evaluated as a potential positron emission tomography (PET) ligand for investigating central neurokinin(1) (NK1) receptors. The research demonstrated that [11C]R116301, through a multi-step synthesis process, could be used for the visualization of NK1 receptors in vivo, highlighting its promise as a radioligand suitable for PET imaging (M. V. D. Mey et al., 2005).

Antifungal Activity

Another study synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, which were tested for anti-inflammatory activity. This research highlights the chemical versatility and potential therapeutic applications of compounds related to N-(2,5-difluorophenyl)-2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]acetamide (K. Sunder & Jayapal Maleraju, 2013).

Chemical Synthesis and Utility

The compound has also been involved in studies related to chemical synthesis techniques and its utility in generating novel chemical entities. For instance, research on the Claisen—Eschenmoser reaction for hydroxymethylbenzofurans and-indoles involved similar compounds, providing insights into synthetic methodologies that can be applied in medicinal chemistry and drug discovery (T. I. Mukhanova et al., 2007).

Structural Analysis

Structural analysis of related compounds, such as two N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, has contributed to the understanding of molecular interactions and design principles for developing new compounds with desired biological activities (N. Boechat et al., 2011).

Synthesis of Novel Derivatives

The synthesis of novel derivatives, such as N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives, promoted by carbodiimide condensation, showcases the ongoing research in developing new chemical entities with potential therapeutic applications, leveraging the chemical framework of compounds like N-(2,5-difluorophenyl)-2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]acetamide (P. Yu et al., 2014).